![molecular formula C15H12BrClO3 B1372842 4-[(4-Bromobenzyl)oxy]-3-methoxybenzoyl chloride CAS No. 1160249-68-2](/img/structure/B1372842.png)
4-[(4-Bromobenzyl)oxy]-3-methoxybenzoyl chloride
Overview
Description
4-[(4-Bromobenzyl)oxy]-3-methoxybenzoyl chloride (4-BBMC) is an organic compound of the benzoyl chloride family that is used in many scientific research applications. It is mainly used as a reagent for the synthesis of various compounds, including pharmaceuticals, and has been studied for its potential therapeutic applications. 4-BBMC has a wide range of biochemical and physiological effects, making it a valuable research tool for scientists.
Scientific Research Applications
Photodynamic Therapy Potential
The compound 4-[(4-Bromobenzyl)oxy]-3-methoxybenzoyl chloride has shown promising applications in the field of photodynamic therapy, particularly for cancer treatment. A study by Pişkin, Canpolat, and Öztürk (2020) synthesized a new zinc phthalocyanine substituted with similar compounds, demonstrating good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield. These properties are significant for Type II mechanisms in photodynamic therapy, suggesting the potential use of 4-[(4-Bromobenzyl)oxy]-3-methoxybenzoyl chloride in similar applications (Pişkin, Canpolat, & Öztürk, 2020).
Solvent Participation in Solvolysis
In a study on solvent participation in solvolysis, Liu, Duann, and Hou (1998) investigated the solvolysis of compounds closely related to 4-[(4-Bromobenzyl)oxy]-3-methoxybenzoyl chloride. The research indicated significant nucleophilic solvent participation, which is relevant for understanding the chemical behavior and reactivity of 4-[(4-Bromobenzyl)oxy]-3-methoxybenzoyl chloride in different solvent environments (Liu, Duann, & Hou, 1998).
Substitution Reactions
A study by Amyes and Richard (1990) explored the stepwise and concerted substitution reactions of derivatives similar to 4-[(4-Bromobenzyl)oxy]-3-methoxybenzoyl chloride. The research provides insights into the reaction mechanisms and intermediates, important for understanding the chemical reactivity and potential applications of 4-[(4-Bromobenzyl)oxy]-3-methoxybenzoyl chloride in synthetic chemistry (Amyes & Richard, 1990).
Synthesis and Characterization in Organic Chemistry
Çil, Arslan, and Görgülü (2006) conducted a study on the synthesis and characterization of compounds including derivatives similar to 4-[(4-Bromobenzyl)oxy]-3-methoxybenzoyl chloride. This research contributes to the broader understanding of the synthetic pathways and characterization of complex organic molecules, which can be applied to 4-[(4-Bromobenzyl)oxy]-3-methoxybenzoyl chloride (Çil, Arslan, & Görgülü, 2006).
Antimicrobial Activity
Research by Al-Smadi et al. (2019) on compounds containing structures similar to 4-[(4-Bromobenzyl)oxy]-3-methoxybenzoyl chloride revealed significant antimicrobial activity against various pathogenic microbes. This suggests potential antimicrobial applications for 4-[(4-Bromobenzyl)oxy]-3-methoxybenzoyl chloride (Al-Smadi et al., 2019).
properties
IUPAC Name |
4-[(4-bromophenyl)methoxy]-3-methoxybenzoyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12BrClO3/c1-19-14-8-11(15(17)18)4-7-13(14)20-9-10-2-5-12(16)6-3-10/h2-8H,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RWHRMUAPFIUZQQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C(=O)Cl)OCC2=CC=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12BrClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501218724 |
Source
|
| Record name | 4-[(4-Bromophenyl)methoxy]-3-methoxybenzoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501218724 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
355.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1160249-68-2 |
Source
|
| Record name | 4-[(4-Bromophenyl)methoxy]-3-methoxybenzoyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1160249-68-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-[(4-Bromophenyl)methoxy]-3-methoxybenzoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501218724 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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